Cas no 15313-67-4 (2,5-Dimethylheptanoic acid)

• Product Name: 2,5-Dimethylheptanoic acid
• CAS No: 15313-67-4
• Molecular Formula: C₉H₁₈O₂
• Molecular Weight: 158.238023281097
• CID: 1080160
• PubChem ID: 20267838

2,5-Dimethylheptanoic acid Properties

Names and Identifiers

• 2,5-diMethylheptanoic acid

• InChIKey： FADNIPWIJRZXGM-UHFFFAOYSA-N
• Inchi： 1S/C9H18O2/c1-4-7(2)5-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
• SMILES： OC(C(C)CCC(C)CC)=O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 158.130679813g/mol
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Refractive Index: 1.4159 (estimate)
• Boiling Point: 246.47°C (estimate)
• Density: 0.9113 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids